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Compound of Interest

Compound Name: 2-Cyanoimino-1,3-thiazolidine

Cat. No.: B1274029 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of 2-
Cyanoimino-1,3-thiazolidine, tailored for researchers, scientists, and professionals in drug

development. The following procedures are designed to ensure a safe laboratory environment

and compliance with standard safety protocols.

Hazard Summary: 2-Cyanoimino-1,3-thiazolidine is classified as a hazardous substance. It is

known to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory

irritation (H335)[1]. Ingestion may also be harmful.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The selection of PPE should be based on

a thorough risk assessment of the specific laboratory procedures to be performed.
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Protection Type Specific Recommendations Standards

Eye/Face Protection

Chemical splash-resistant

safety glasses or goggles with

side protection. A face shield

may be necessary where

splash hazards are greater.

OSHA 29 CFR 1910.133 or EU

EN166[1][2]

Hand Protection

Chemically resistant gloves.

The specific glove material

should be selected based on

chemical resistance and the

duration of use.

Skin and Body Protection

At a minimum, a laboratory

coat and close-toed footwear

are required. Additional

protective clothing should be

selected based on the

potential for skin contact.

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood,

to avoid breathing dust, fumes,

or vapors[1]. Respirators

should be used as a last line of

defense when engineering

controls are insufficient.

Experimental Protocols: Handling and Disposal
Workflow
Handling Procedure:

Preparation: Before handling, ensure that a designated work area, preferably a chemical

fume hood, is clean and uncluttered. Verify that an eyewash station and safety shower are

readily accessible[2].
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Donning PPE: Put on all required personal protective equipment as outlined in the table

above.

Weighing and Transfer: Handle the solid material carefully to minimize dust generation. Use

appropriate tools (e.g., spatula, weigh paper) for transfers.

In Case of Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and wash it before reuse. If skin irritation occurs, seek medical

attention[1].

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Continue rinsing and seek immediate medical

attention[1].

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if the person feels unwell[1].

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention[1].

Post-Handling: Thoroughly wash hands and forearms after handling the chemical. Clean the

work area and any equipment used.

Disposal Plan:

Waste Characterization: Chemical waste generators must determine if the discarded

chemical is classified as hazardous waste according to US EPA guidelines in 40 CFR 261.3

and any state or local regulations[1].

Containerization: Place all waste material, including any contaminated disposables (e.g.,

gloves, weigh paper), into a suitable, clearly labeled, and sealed waste container. Do not

reuse the original container for other purposes[1].

Storage: Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.
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Disposal: Dispose of the contents and the container through an approved waste disposal

plant, following all federal, state, and local regulations[1].

Workflow Diagram
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Caption: Workflow for Safe Handling and Disposal of 2-Cyanoimino-1,3-thiazolidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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